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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465 Get Quote

Columbus, OH – In the vast landscape of chemical compounds, the specific entity known as 2-
Cyclopentylpyridine presents a notable challenge to researchers and drug development

professionals. Despite extensive searches across prominent chemical databases, a definitive

Chemical Abstracts Service (CAS) number for 2-Cyclopentylpyridine remains elusive. This

absence suggests that the compound is not widely synthesized, characterized, or commercially

available, thereby limiting the availability of in-depth technical data.

This guide addresses the current state of knowledge regarding 2-Cyclopentylpyridine,

acknowledging the significant information gap due to the lack of a specific CAS identifier. In lieu

of a detailed monograph on the target compound, this document will provide information on

closely related and well-characterized analogs, offering insights into the potential properties

and synthesis of 2-Cyclopentylpyridine. We will also discuss the broader context of

cyclopentyl- and alkyl-substituted pyridines in medicinal chemistry.

The Challenge of Identification: The Missing CAS
Number
A CAS Registry Number is a unique identifier assigned to every chemical substance described

in the open scientific literature. The inability to locate a CAS number for 2-Cyclopentylpyridine
after comprehensive searches of databases such as PubChem, SciFinder, and the Chemical

Abstracts Service registry itself, strongly indicates a lack of published research and formal

characterization of this specific molecule. While numerous derivatives and related structures
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possess unique CAS numbers, 2-Cyclopentylpyridine appears to be a novel or

uncharacterized entity in the public domain.

Physicochemical Properties: Extrapolations from
Analogs
Without experimental data for 2-Cyclopentylpyridine, we can extrapolate potential

physicochemical properties based on structurally similar and well-documented compounds. For

instance, 2-Pentylpyridine (CAS: 2294-76-0), which features a five-carbon alkyl chain at the 2-

position of the pyridine ring, offers a reasonable comparison.

Property 2-Pentylpyridine
2-Cyclopentylpyridine
(Estimated)

Molecular Formula C₁₀H₁₅N C₁₀H₁₃N

Molecular Weight 149.24 g/mol ~147.22 g/mol

Boiling Point 211-212 °C

Likely similar to 2-

pentylpyridine, potentially

slightly higher due to the

rigidity of the cyclopentyl ring.

Density 0.916 g/mL at 25 °C
Expected to be in a similar

range.

Solubility
Sparingly soluble in water;

soluble in organic solvents.

Expected to have low water

solubility and good solubility in

common organic solvents.

Note: The properties for 2-Cyclopentylpyridine are estimations and should be treated with

caution. Experimental verification is necessary.

Synthesis Strategies: A Roadmap for Preparation
While specific experimental protocols for the synthesis of 2-Cyclopentylpyridine are not

available, established synthetic methodologies for alkylpyridines can be adapted. A plausible

and commonly employed approach would be a cross-coupling reaction.
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Experimental Workflow: Palladium-Catalyzed Cross-
Coupling
A potential synthetic route is the palladium-catalyzed cross-coupling of a halopyridine with a

cyclopentyl Grignard reagent.

2-Bromopyridine

Reaction Mixture

Cyclopentylmagnesium Bromide
(Grignard Reagent)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Anhydrous Solvent
(e.g., THF, Toluene)

2-Cyclopentylpyridine

Aqueous Workup and Purification
(e.g., Chromatography)

Cross-Coupling

Click to download full resolution via product page

Caption: A potential synthetic workflow for 2-Cyclopentylpyridine.

Methodology:

Preparation of Grignard Reagent: Cyclopentyl bromide would be reacted with magnesium

turnings in an anhydrous ether solvent, such as tetrahydrofuran (THF), under an inert

atmosphere (e.g., argon or nitrogen) to form cyclopentylmagnesium bromide.

Cross-Coupling Reaction: In a separate reaction vessel, 2-bromopyridine and a palladium

catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)) would be dissolved in an anhydrous

solvent like toluene or THF.
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Addition and Reflux: The freshly prepared cyclopentylmagnesium bromide solution would be

added dropwise to the mixture containing the 2-bromopyridine and catalyst. The reaction

mixture would then be heated to reflux for a specified period to drive the coupling reaction to

completion.

Workup and Purification: Upon cooling, the reaction would be quenched with an aqueous

solution (e.g., saturated ammonium chloride). The organic layer would be separated, dried,

and concentrated. The crude product would then be purified using a suitable technique, such

as column chromatography on silica gel, to isolate the 2-Cyclopentylpyridine.

Applications and Biological Activity: The Untapped
Potential
The pyridine scaffold is a ubiquitous feature in a vast number of pharmaceuticals and

biologically active compounds. The introduction of an alkyl or cycloalkyl substituent can

significantly influence the lipophilicity, metabolic stability, and receptor-binding affinity of the

parent molecule.

While there is no specific biological data for 2-Cyclopentylpyridine, its structural motif

suggests potential applications in several areas of drug discovery:

Central Nervous System (CNS) Agents: The lipophilic nature of the cyclopentyl group could

facilitate penetration of the blood-brain barrier, making it a candidate for incorporation into

novel CNS-active compounds.

Enzyme Inhibitors: The pyridine nitrogen can act as a hydrogen bond acceptor, and the

cyclopentyl group can engage in hydrophobic interactions within the active site of an

enzyme.

Metabolic Blockers: The cyclopentyl group may serve as a metabolic blocker, preventing

enzymatic degradation at that position and thereby increasing the half-life of a potential drug

candidate.

The absence of a dedicated research focus on 2-Cyclopentylpyridine presents an opportunity

for exploratory synthesis and biological screening. Its characterization and evaluation could

unveil novel pharmacological properties.
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Signaling Pathways: A Hypothetical Involvement
Given that many pyridine-containing molecules act as modulators of various signaling

pathways, it is conceivable that 2-Cyclopentylpyridine could interact with biological targets

that influence cellular signaling. The specific pathways would depend on the overall structure of

a larger molecule incorporating this fragment.

2-Cyclopentylpyridine-
Containing Drug Candidate

Target Receptor
(e.g., GPCR, Kinase)

Binding

Effector Protein
(e.g., Adenylyl Cyclase, PLC)

Activation/Inhibition

Second Messenger
(e.g., cAMP, IP₃/DAG)

Generation

Downstream Signaling Cascade
(e.g., MAPK, PKA/PKC)

Cellular Response
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Caption: A generalized signaling pathway potentially modulated by a 2-Cyclopentylpyridine
derivative.

In conclusion, while a comprehensive technical guide on 2-Cyclopentylpyridine is currently

unfeasible due to the lack of a CAS number and associated experimental data, this document

provides a foundational understanding based on chemical principles and data from analogous

compounds. The synthesis and characterization of this elusive molecule represent an open

area for chemical research, with the potential to contribute novel building blocks for the

development of future therapeutics. Researchers interested in this area are encouraged to

pursue its synthesis and to subsequently characterize its properties and biological activity,

which would be a valuable addition to the chemical literature.

To cite this document: BenchChem. [Unraveling the Elusive Identity of 2-Cyclopentylpyridine:
A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15225465#2-cyclopentylpyridine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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